8-Epicrepiside E
8-Epicrepiside E
Brand Name:
Vulcanchem
CAS No.:
93395-30-3
VCID:
VC0210152
InChI:
InChI=1S/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1
SMILES:
C=C1CC(C2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C)O
Molecular Formula:
C21H28O9
Molecular Weight:
8-Epicrepiside E
CAS No.: 93395-30-3
Reference Standards
VCID: VC0210152
Molecular Formula: C21H28O9
Molecular Weight:
CAS No. | 93395-30-3 |
---|---|
Product Name | 8-Epicrepiside E |
Molecular Formula | C21H28O9 |
IUPAC Name | (3aR,4R,6aR,8S,9aR,9bR)-4-hydroxy-3,6,9-trimethylidene-8-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one |
Standard InChI | InChI=1S/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1 |
SMILES | C=C1CC(C2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C)O |
Appearance | Powder |
PubChem Compound | 21636138 |
Last Modified | Nov 13 2021 |
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